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Compound of Interest

Compound Name: Oxasulfuron

Cat. No.: B117337

For Immediate Reference: Key Safety and Handling Information for Oxasulfuron

This document provides essential safety protocols, personal protective equipment (PPE)
guidelines, emergency procedures, and disposal plans for Oxasulfuron. Adherence to these
procedures is critical for ensuring the safety of laboratory personnel and minimizing
environmental impact. Oxasulfuron is a sulfonylurea herbicide that may cause damage to
organs through prolonged or repeated exposure and is very toxic to aquatic life with long-
lasting effects.[1][2]

Personal Protective Equipment (PPE)

When handling Oxasulfuron, a comprehensive PPE strategy is mandatory to prevent
exposure. The following equipment should be worn at all times.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gauntlet
gloves (e.g., Nitrile or PVC)
extending up the forearm.[3][4]

Prevents skin contact and
absorption. Leather or fabric
gloves are unsuitable as they

can absorb the chemical.[3]

Eye & Face Protection

Chemical safety goggles and a
face shield.[3]

Protects against splashes and
airborne particles, preventing

severe eye irritation.[5]

Body Protection

Chemical-resistant coveralls or
a lab coat worn over long-
sleeved clothing and long
pants.[6][7]

Minimizes skin exposure from

spills or splashes.

Respiratory Protection

A NIOSH/MSHA-approved
respirator with an organic

vapor cartridge.[5][6]

Required if there is a risk of
inhalation, especially when
handling powders or creating

aerosols.[5]

Foot Protection

Closed-toe, chemically

impervious footwear.[4]

Protects feet from spills.

Always consult the product's specific Safety Data Sheet (SDS) for detailed PPE requirements

and check all equipment for integrity before each use.[3][8]

Occupational Exposure Limits

While specific Permissible Exposure Limits (PEL) from OSHA or Threshold Limit Values (TLV)
from ACGIH for Oxasulfuron are not readily available, the European Union has established an

Acceptable Operator Exposure Level (AOEL).

Parameter

Value

Source

Acceptable Operator Exposure

Level (AOEL)

0.013 mg/kg bw/day

EU Pesticides Database[1]
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Standard Operating Procedures

Handling and Storage:
o Handle Oxasulfuron in a well-ventilated area, preferably within a chemical fume hood.
e Avoid generating dust or aerosols.

» Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[3]

» Store containers in a cool, dry, and tightly closed state, away from incompatible materials.[2]
o Keep contaminated clothing separate from personal laundry.[3][8]
Disposal Plan:

e Unused Product: Dispose of unwanted Oxasulfuron as hazardous chemical waste in
accordance with local, state, and federal regulations. Do not dispose of it in regular trash or
down the drain.

o Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinseate should
be collected and treated as hazardous waste. Never reuse pesticide containers.

o Contaminated Materials: All disposable PPE (gloves, etc.) and materials used for cleaning
spills (absorbents, wipes) must be collected in a sealed, labeled hazardous waste container
for proper disposal.

* Reusable PPE: Clean reusable PPE, such as face shields and respirators, according to the
manufacturer's instructions before reuse.[8] Store clean PPE separately from contaminated
areas.[8]

Emergency Procedures

Immediate and correct response to an exposure is critical.

Exposure First Aid:
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Skin Contact: Immediately remove all contaminated clothing.[3] Vigorously wash the affected
skin with soap and plenty of water for at least 15 minutes.[3] Seek medical attention if
irritation develops.[5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open to ensure thorough rinsing. Remove contact lenses if
present and easy to do so.[5] Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air at once.[5] If breathing is difficult or symptoms like
dizziness or irritation occur, seek immediate medical attention.

Ingestion: Do NOT induce vomiting unless directed by medical personnel. Have the person
drink two glasses of water.[2] Seek immediate medical attention.

In any emergency, call 911 and have the product's Safety Data Sheet (SDS) available for
responders.

Chemical Spill Response Workflow:
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Oxasulfuron Spill Response

SPILL DETECTED

Evacuate Immediate Area
Alert Others

l

Assess Spill Size & Risk
(Minor vs. Major)

Don Appropriate PPE

Contain Spill
(Use absorbent dikes)

Absorb/Neutralize Spill
(Use spill kit materials)

Collect Contaminated Material
(Place in labeled hazardous waste container)

Decontaminate Area
(Soap and water, or as per SDS)

Dispose of Waste & Contaminated PPE

Report Incident
(Supervisor/Safety Officer)

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to an Oxasulfuron spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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